![molecular formula C17H20N2O4S2 B258090 2-Methyl-1,4-bis(phenylsulfonyl)piperazine](/img/structure/B258090.png)
2-Methyl-1,4-bis(phenylsulfonyl)piperazine
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Overview
Description
2-Methyl-1,4-bis(phenylsulfonyl)piperazine (MBPSP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MBPSP is a piperazine derivative that exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The exact mechanism of action of 2-Methyl-1,4-bis(phenylsulfonyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by interacting with cellular proteins and enzymes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory cytokines. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, this compound has been shown to inhibit the replication of viruses.
Advantages and Limitations for Lab Experiments
2-Methyl-1,4-bis(phenylsulfonyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it exhibits a wide range of pharmacological activities, making it a versatile compound for research. However, this compound also has some limitations. It is relatively expensive to synthesize and can be toxic at high concentrations.
Future Directions
There are several future directions for research on 2-Methyl-1,4-bis(phenylsulfonyl)piperazine. One potential area of research is the development of this compound derivatives with enhanced pharmacological properties. Another potential area of research is the investigation of the mechanism of action of this compound. Additionally, this compound could be studied for its potential applications in the treatment of viral infections. Overall, this compound is a promising compound with a wide range of potential applications in the field of medicinal chemistry.
Synthesis Methods
2-Methyl-1,4-bis(phenylsulfonyl)piperazine can be synthesized through a series of chemical reactions. The first step involves the reaction of piperazine with 4-chlorobenzene sulfonyl chloride to form 1-(4-chlorobenzene sulfonyl)piperazine. The second step involves the reaction of 1-(4-chlorobenzene sulfonyl)piperazine with methyl iodide to form 1-methyl-4-(4-chlorobenzene sulfonyl)piperazine. The final step involves the reaction of 1-methyl-4-(4-chlorobenzene sulfonyl)piperazine with sodium phenoxide to form this compound.
Scientific Research Applications
2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Additionally, this compound has been shown to exhibit anti-viral properties by inhibiting the replication of viruses.
properties
Molecular Formula |
C17H20N2O4S2 |
---|---|
Molecular Weight |
380.5 g/mol |
IUPAC Name |
1,4-bis(benzenesulfonyl)-2-methylpiperazine |
InChI |
InChI=1S/C17H20N2O4S2/c1-15-14-18(24(20,21)16-8-4-2-5-9-16)12-13-19(15)25(22,23)17-10-6-3-7-11-17/h2-11,15H,12-14H2,1H3 |
InChI Key |
OQGRABSXOHGUNG-UHFFFAOYSA-N |
SMILES |
CC1CN(CCN1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1CN(CCN1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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